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Compound of Interest

Compound Name: GSK 625433

Cat. No.: B15582234

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the safe disposal of

GSK 625433, a potent inhibitor of the hepatitis C virus (HCV) NS5B polymerase. While a

specific Safety Data Sheet (SDS) for GSK 625433 is not publicly available, this document

outlines best practices based on general guidelines for the disposal of non-halogenated,

bioactive small molecule organic compounds.

Chemical and Physical Properties of GSK 625433
A summary of the known quantitative data for GSK 625433 is presented below. This

information is crucial for understanding the compound's general nature and for making

informed decisions regarding its handling and disposal.
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Property Value

Molecular Formula C26H32N4O5S[1][2]

Molecular Weight 512.628 g/mol [1]

Appearance Solid

Storage Temperature Powder: -20°C (long-term), 4°C (short-term)

In Solvent -80°C or -20°C

Experimental Protocols: General Disposal
Procedures
The following protocols are based on established guidelines for the disposal of chemical waste

from research laboratories. These steps are designed to ensure the safety of laboratory

personnel and to minimize environmental impact.

Step 1: Waste Identification and Segregation
Proper segregation of chemical waste is the first and most critical step. Based on its chemical

structure, GSK 625433 is a non-halogenated organic compound.

Do not mix GSK 625433 waste with halogenated organic waste, acidic or basic waste, or

aqueous waste.

Collect all waste containing GSK 625433, including pure compound, solutions, and

contaminated materials (e.g., gloves, pipette tips, vials), in a designated waste container.

Step 2: Waste Container Selection and Labeling
Container: Use a chemically compatible and leak-proof container with a secure screw cap.

The original product container can be used if it is in good condition.

Labeling: Clearly label the waste container with the following information:

The words "Hazardous Waste"
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The full chemical name: "GSK 625433"

An approximate concentration and volume of the waste

The date the waste was first added to the container

Step 3: Storage of Chemical Waste
Store the waste container in a designated, well-ventilated satellite accumulation area within

the laboratory.

Ensure the container is kept closed at all times, except when adding waste.

Store in secondary containment to prevent spills from reaching drains or the environment.

Step 4: Disposal Request and Pickup
Once the waste container is full or has reached the end of its accumulation period (as per

your institution's policy), submit a chemical waste pickup request to your institution's

Environmental Health and Safety (EHS) department.

Do not dispose of GSK 625433 down the drain or in the regular trash.

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the decision-making process for the proper disposal of

laboratory chemical waste like GSK 625433.
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Caption: A flowchart illustrating the key decision points and actions for the safe disposal of

laboratory chemical waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

GSK 625433, fostering a secure and environmentally conscious laboratory environment.

Always consult your institution's specific chemical hygiene plan and EHS guidelines for detailed

local requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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